Cas no 2228201-94-1 (tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenyl}carbamate
• CAS No: 2228201-94-1
• MF: C₁₉H₃₀N₂O₃
• MW: 334.453105449677
• CID: 6373783
• PubChem ID: 165697504
• Update Time: 2025-05-26

tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenyl}carbamate
• tert-butyl N-{4-[1-(aminomethyl)-4-hydroxycyclohexyl]-2-methylphenyl}carbamate
• EN300-1885178
• 2228201-94-1

• Inchi： 1S/C19H30N2O3/c1-13-11-14(19(12-20)9-7-15(22)8-10-19)5-6-16(13)21-17(23)24-18(2,3)4/h5-6,11,15,22H,7-10,12,20H2,1-4H3,(H,21,23)
• InChI Key： SOEATGIORFSYRF-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC(=C(C)C=2)NC(=O)OC(C)(C)C)(CN)CC1

Computed Properties

• Exact Mass: 334.22564282g/mol
• Monoisotopic Mass: 334.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenyl}carbamate

tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenyl}carbamate, with the CAS number 2228201-94-1, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a tert-butyl group, a carbamate functional group, and a substituted cyclohexane ring. The presence of these functional groups suggests potential applications in drug design and material science.

The molecular structure of this compound is characterized by a cyclohexane ring substituted with hydroxyl and amino groups. These groups are strategically positioned to influence the compound's reactivity and solubility. The tert-butyl group, on the other hand, contributes to the molecule's stability and lipophilicity, making it an interesting candidate for various chemical reactions. Recent studies have explored the role of such substituents in enhancing the bioavailability of drugs, which could be a promising avenue for future research.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis pathway typically begins with the preparation of the cyclohexane derivative, followed by the introduction of the amino and hydroxyl groups. The final step involves the formation of the carbamate group through reaction with tert-butyl chloroformate. This method ensures high purity and yield, making it suitable for large-scale production.

The pharmacological properties of tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenyl}carbamate have been extensively studied. Research indicates that this compound exhibits moderate activity against certain enzymes, suggesting its potential as an inhibitor in therapeutic applications. Additionally, its ability to interact with biological membranes due to its lipophilic nature makes it a valuable tool in drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets. These studies have provided insights into its binding affinity and selectivity, which are crucial for drug design. Furthermore, green chemistry approaches have been applied to optimize its synthesis process, reducing environmental impact while maintaining product quality.

In conclusion, tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenyl}carbamate is a versatile compound with diverse applications in both academic research and industrial settings. Its unique structure and functional groups make it a valuable asset in the development of new drugs and materials. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and pharmacology.